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Compound of Interest

Compound Name: Tris(trimethylsilyl) phosphate

Cat. No.: B1206849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tris(trimethylsilyl) phosphate (TMSP), a versatile organosilicon compound, sees significant

application in various fields, including as a film-forming additive in high-voltage lithium-ion

batteries and as a reagent in organic synthesis.[1][2] A thorough understanding of its safety

profile is paramount for professionals handling this substance. This guide provides a

comprehensive overview of the safety data sheet (SDS) information for Tris(trimethylsilyl)
phosphate, presenting key data in an accessible format for researchers and laboratory

personnel.

Physicochemical Properties
Tris(trimethylsilyl) phosphate is a colorless, clear liquid.[2][3] Key physical and chemical

properties are summarized in the table below.
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Property Value Source

Molecular Formula C9H27O4PSi3 [3][4]

Molecular Weight 314.54 g/mol [3][5]

CAS Number 10497-05-9 [4][6]

EC Number 234-028-1 [4][6]

Appearance Colorless, clear liquid [3][7]

Density 0.945 - 0.953 g/mL at 25 °C [3]

Melting Point 3-4 °C [1]

Boiling Point 228-229 °C at 720 mmHg [1]

Flash Point 13 °C - 24 °C (closed cup) [3]

Refractive Index n20/D 1.409 [1]

Hazard Identification and Classification
Tris(trimethylsilyl) phosphate is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Flammable Liquids Category 2 or 3

H225: Highly flammable liquid

and vapour / H226: Flammable

liquid and vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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Sources:[4][5][7][8]

GHS Label Elements:

Pictograms:

GHS02: Flame

GHS07: Exclamation mark

Signal Word: Danger or Warning[6][7][8]

Toxicological Information
The primary routes of exposure are inhalation, skin contact, and eye contact. Symptoms of

exposure may include irritation to the respiratory tract, skin, and eyes.[9]

Toxicity Data Value Species Source

Acute Toxicity (Oral) LD50: 3440 mg/kg Rat [8][9]

Experimental Protocols
The provided Safety Data Sheets summarize toxicological endpoints but do not contain

detailed experimental protocols. The LD50 value is a standardized measure of acute toxicity,

and the protocol would have followed established guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

Safety and Handling
Proper handling and storage are crucial to minimize risks associated with Tris(trimethylsilyl)
phosphate.

Exposure Controls and Personal Protection
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[6] Safety showers and eyewash stations should be readily available.[9]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][9]

Skin Protection: Wear compatible chemical-resistant gloves (e.g., neoprene or nitrile

rubber) and protective clothing.[5][9]

Respiratory Protection: If inhalation of vapors is likely, use a NIOSH-approved respirator

with an appropriate cartridge.[9]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid breathing vapors or mist.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6] Take measures to

prevent the buildup of electrostatic charge.[7]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[3][6] The

substance is moisture-sensitive and should be stored under an inert gas.[6]

Emergency Procedures
A clear and logical workflow is essential in the event of an emergency involving

Tris(trimethylsilyl) phosphate.
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Spill Response

Personal Exposure

Spill Occurs Evacuate Area &
Remove Ignition Sources Ensure Adequate Ventilation Contain Spill with

Inert Absorbent Material
Collect in Suitable

Closed Containers for Disposal

Exposure Event

Inhalation:
Move to Fresh Air

Skin Contact:
Wash with Soap & Water

Eye Contact:
Rinse with Water for 15 min

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for Tris(trimethylsilyl) phosphate incidents.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][10]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter and spread

the fire.[6][10]

Specific Hazards: The substance is highly flammable. Vapors may form explosive mixtures

with air.[6] Hazardous decomposition products include phosphorus oxides, carbon oxides,

and silicon dioxide.[8]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

First-Aid Measures
The following diagram illustrates the recommended first-aid procedures following exposure.

Routes of Exposure & Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Administer artificial respiration if not breathing.

Remove contaminated clothing.
Wash skin with soap and plenty of water.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Do NOT induce vomiting.
Rinse mouth with water.

Consult a Physician

Click to download full resolution via product page

Caption: First-aid procedures for exposure to Tris(trimethylsilyl) phosphate.

Disposal Considerations
Dispose of Tris(trimethylsilyl) phosphate and its containers in accordance with local, state,

and federal regulations.[11] Do not allow the product to enter drains or waterways.[8] It may be

possible to incinerate the material in a chemical incinerator equipped with an afterburner and

scrubber.[5]

This guide is intended to provide a comprehensive overview of the safety information for

Tris(trimethylsilyl) phosphate. It is not a substitute for the official Safety Data Sheet provided

by the supplier. Always consult the most current SDS for the material before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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